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Compound of Interest

Compound Name: 3-Nitrophthalic-D3 acid
Cat. No.: B12394149
Get Quote

Document Type: Technical Safety & Application Whitepaper Scope: Chemical Safety, Isotopic
Handling, and Bioanalytical Application Target Audience: Analytical Chemists, Safety Officers,
and Drug Development Scientists

Executive Summary

3-Nitrophthalic-D3 acid is a stable isotope-labeled analog of 3-nitrophthalic acid, primarily
utilized as an internal standard (IS) in quantitative mass spectrometry (LC-MS/MS). Its
application is critical in metabolic profiling, environmental toxicology (as a herbicide
degradation marker), and pharmaceutical impurity analysis.

This guide transcends the standard Safety Data Sheet (SDS) by integrating regulatory hazard
data with practical research protocols. It addresses the specific challenges of handling
deuterated standards—namely, preventing isotopic dilution (H/D exchange) and ensuring
guantitative accuracy in trace analysis.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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The deuterated analog retains the chemical reactivity of the parent compound while providing a

distinct mass shift (+3 Da) for spectral resolution.

Substance Identification

Parameter

Detail

Chemical Name

3-Nitrophthalic acid-d3

3-Nitro-1,2-benzenedicarboxylic acid-d3; 1,2-

Synonyms ) ] ) ]
Benzenedicarboxylic acid, 3-nitro-, labeled
Parent CAS 603-11-2 (Unlabeled)
Not listed in global registries; treat as analog of
Labeled CAS

603-11-2

Molecular Formula

CsD3H2NOs (Assuming carboxyl protons are

exchangeable H)

Molecular Weight ~214.15 g/mol (vs. 211.13 g/mol for unlabeled)
Appearance Off-white to pale yellow crystalline powder
Solubility Soluble in Methanol, DMSO, Water (Hot)

Structural Visualization

The following diagram illustrates the chemical structure, highlighting the deuterated positions

on the aromatic ring (positions 4, 5, and 6) relative to the nitro and carboxyl groups.

Figure 1: Structural representation of 3-Nitrophthalic-D3 acid showing stable deuterium labels

on the aromatic ring.

Hazard Identification & Safety Assessment (GHS)

While the deuterated form is chemically similar to the parent, it must be handled with the same

rigor as a hazardous organic acid. The primary risks are tissue damage due to acidity and

potential respiratory irritation.

GHS Classification (Based on Parent Compound)
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» Skin Corrosion/Irritation: Category 2 (H315)
e Serious Eye Damage/Irritation: Category 1 (H318) - Critical Hazard

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)

Precautionary Protocols

Hazard Type Risk Level Control Measure

Wear chemical splash goggles.
Corrosive acidic nature can
] cause irreversible corneal
Eye Contact High _
damage. An eyewash station
must be within 10 seconds of

the work area.

Handle only in a certified fume
) hood. Dust inhalation causes
Inhalation Moderate ]
severe respiratory tract

irritation.

Wear Nitrile gloves (min
thickness 0.11mm). Wash

immediately with soap and

Skin Contact Moderate

water upon contact.

Do not induce vomiting. Rinse
Ingestion Moderate mouth with water. Seek

medical attention immediately.

Advanced Handling: Isotopic Integrity & Storage

For researchers, the "safety" of the compound also refers to the safety of the data. Deuterated
standards are expensive and prone to isotopic dilution if mishandled.

Preventing H/ID Exchange

While the aromatic deuteriums (D4, D5, D6) are robust, the carboxylic acid protons are labile.
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» Solvent Choice: Avoid protic solvents (water, alcohols) for long-term stock storage if possible,
although the ring deuteriums are generally stable. For working solutions, Methanol-D4 or
Acetonitrile is preferred to maintain isotopic purity if proton scrambling is a concern in
specific ionization modes.

e Moisture Control: The compound is hygroscopic. Store in a desiccator. Moisture absorption
alters the effective mass-to-charge ratio calculations during weighing.

Storage Conditions

o Temperature: Store at -20°C (Standard Freezer).

o Container: Amber glass vials with Teflon-lined caps to prevent UV degradation (nitro
compounds are often light-sensitive) and leaching.

o Shelf Life: Re-test purity annually. Deuterated compounds are chemically stable but can
degrade physically over years.

Experimental Workflow: Internal Standard
Preparation

The following protocol ensures the safe and accurate preparation of a stock solution for LC-
MS/MS analysis.

Preparation Workflow Diagram
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Start: Solid 3-Nitrophthalic-D3

PPE: Gloves, Mask

Weigh 1.0 mg (+/- 0.01 mg)
Use Anti-static Gun

Fume Hood

Add 10 mL Methanol (LC-MS Grade)

;

Sonicate (5 mins, <25°C)
Ensure complete dissolution

Primary Stock: 100 pg/mL

Store at -20°C

Working Standard Prep
Dilute 1:100 in Mobile Phase

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing and utilizing the internal standard.[1]
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Detailed Protocol

» Weighing: Use a 5-digit analytical balance. Due to static charge common in dry powders, use
an anti-static gun before weighing.

e Solubilization: Dissolve 1 mg of 3-Nitrophthalic-D3 acid in 10 mL of LC-MS grade
Methanol.

o Note: If solubility is slow, mild sonication is permitted. Avoid heating above 30°C to prevent

thermal degradation.

 Verification: Run a blank scan (Q1 scan) to verify the precursor ion (approx. m/z 210 in
negative mode [M-H]~). The unlabeled parent would appear at m/z 210, while the D3 analog

should appear at m/z 213.

o Critical Check: Ensure no significant signal exists at m/z 210 in the pure D3 standard.
>0.5% unlabeled contribution can skew quantification.

Emergency Response & Waste Management
Spillage Response

o Evacuate: Clear the immediate area of non-essential personnel.
o PPE: Don double nitrile gloves, safety goggles, and a P95 respirator.

o Neutralization: Cover the spill with sodium bicarbonate (baking soda) or a commercial acid
spill kit to neutralize the acidity.

e Cleanup: Sweep up the neutralized solid (do not create dust) and place it in a hazardous
waste container labeled "Organic Acid Waste".

Disposal
e Do not flush down the drain.

o Dispose of as Halogenated/Non-Halogenated Organic Solvent Waste (depending on the
solvent used) or Solid Hazardous Waste.
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e Consult local EHS regulations (e.g., EPA 40 CFR 261 in the US).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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